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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B1141304

MRS2179 Tetrasodium Salt: Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and stability of MRS2179 tetrasodium
salt in aqueous solutions. Below you will find troubleshooting guides, frequently asked
guestions (FAQs), detailed experimental protocols, and key data presented in a clear and
accessible format.

Troubleshooting Guide & FAQs

This section addresses common issues and questions that may arise during the handling and
use of MRS2179 tetrasodium salt in experimental settings.

Frequently Asked Questions (FAQS)

Q1: What is the maximum soluble concentration of MRS2179 tetrasodium salt in water?
Al: MRS2179 tetrasodium salt is soluble in water up to 50 mM.

Q2: How should | prepare a stock solution of MRS2179 tetrasodium salt?

A2: To prepare a stock solution, dissolve the compound in water. For example, to make a 50
mM stock solution, you would dissolve 25.66 mg of MRS2179 tetrasodium salt (with a
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molecular weight of 513.16 g/mol ) in 1 mL of water. It is recommended to filter-sterilize the
solution for cell-based assays.

Q3: What are the recommended storage conditions for solid MRS2179 tetrasodium salt?

A3: The solid compound should be stored at -20°C.

Q4: How should | store agueous stock solutions of MRS2179 tetrasodium salt?

A4: Aqueous stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and
stored at -20°C for up to one month. For longer-term storage, it is recommended to store the
aliquots at -80°C for up to six months.

Q5: Is MRS2179 tetrasodium salt stable at room temperature in aqueous solution?

A5: While specific data on the long-term stability of MRS2179 tetrasodium salt in aqueous
solutions at room temperature is not readily available, it is best practice to prepare solutions
fresh on the day of use or store them at recommended cold temperatures to minimize
degradation.

Q6: How does pH affect the stability of MRS2179 tetrasodium salt in aqueous solutions?

A6: There is no specific experimental data available on the stability of MRS2179 tetrasodium
salt at different pH values. As a general precaution, it is advisable to use buffers within a
neutral pH range (around 7.2-7.4) for your experiments unless the experimental design
requires otherwise. If you must use acidic or basic buffers, it is recommended to assess the
stability of the compound under your specific conditions.

Q7: Is MRS2179 tetrasodium salt sensitive to light?

AT: Information regarding the light sensitivity of MRS2179 tetrasodium salt is not specified in
the available literature. However, as a general laboratory practice for nucleotide analogs, it is
recommended to protect solutions from prolonged exposure to direct light by using amber vials
or covering the container with aluminum foil.

Troubleshooting Common Issues
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Issue

Possible Cause

Troubleshooting Steps

Difficulty dissolving the

compound

- Concentration exceeds 50

mM. - Incorrect solvent used.

- Ensure the final

concentration does not exceed
50 mM in water. - Use water as
the solvent. Gentle warming or

vortexing may aid dissolution.

Precipitate forms in the stock

solution upon thawing

- Solution was not fully
dissolved initially. - Potential
degradation after repeated

freeze-thaw cycles.

- Warm the solution to room
temperature and vortex to
ensure it is fully dissolved
before use. - Always aliquot
stock solutions after
preparation to avoid multiple

freeze-thaw cycles.

Inconsistent or unexpected

experimental results

- Degradation of the compound
due to improper storage. -
Instability in the experimental
buffer.

- Prepare fresh stock solutions
from solid compound. - If
possible, prepare working
solutions immediately before
the experiment. - Consider
performing a stability check of
the compound in your specific

experimental buffer.

Quantitative Data Summary

The following tables summarize the key quantitative data for MRS2179 tetrasodium salt.

Table 1: Solubility Data

Solvent

Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

Water

50

25.66

Table 2: Storage and Stability Recommendations
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Storage )
Form Duration Notes
Temperature
Refer to the expiration
Solid -20°C date on the product
datasheet.
Aliquot to avoid
Aqueous Stock
) -20°C Up to 1 month repeated freeze-thaw
Solution
cycles.
Aliquot to avoid
Aqueous Stock
-80°C Up to 6 months repeated freeze-thaw

Solution
cycles.

Experimental Protocols

Protocol for Preparation of a 10 mM Aqueous Stock Solution of MRS2179 Tetrasodium Salt
Materials:

« MRS2179 tetrasodium salt (Molecular Weight: 513.16 g/mol ; note that batch-specific
molecular weights may vary)

e Nuclease-free water

 Sterile microcentrifuge tubes or vials
o Vortex mixer

o Calibrated balance

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, you will need 5.13
mg of MRS2179 tetrasodium salt.

o Calculation: 0.010 mol/L * 0.001 L * 513.16 g/mol = 0.00513 g =5.13 mg
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» Weigh the compound: Carefully weigh out the calculated mass of MRS2179 tetrasodium
salt using a calibrated balance.

e Dissolve the compound: Add the weighed compound to a sterile microcentrifuge tube. Add 1
mL of nuclease-free water.

e Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.
Gentle warming to room temperature may be necessary if the compound was stored at a low
temperature.

 Aliquot for storage: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
cycles.

o Store appropriately: Store the aliquots at -20°C for short-term use (up to one month) or at
-80°C for long-term storage (up to six months).

Visualizations

The following diagrams illustrate key pathways and workflows related to MRS2179.

Click to download full resolution via product page
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Caption: P2Y1 Receptor Signaling Pathway and Inhibition by MRS2179.
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Caption: Recommended Experimental Workflow for Using MRS2179.

 To cite this document: BenchChem. [MRS2179 tetrasodium solubility and stability in aqueous
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141304#mrs2179-tetrasodium-solubility-and-
stability-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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